Cas no 14948-71-1 (Butanedioicacid, 2,3-dihydroxy- (2R,3R)-, iron(3+) potassium salt (9CI))

Butanedioicacid, 2,3-dihydroxy- (2R,3R)-, iron(3+) potassium salt (9CI) structure
14948-71-1 structure
Product Name:Butanedioicacid, 2,3-dihydroxy- (2R,3R)-, iron(3+) potassium salt (9CI)
CAS No:14948-71-1
MF:C4H4FeKO6
MW:243.01426410675
CID:236089
PubChem ID:18629872
Update Time:2025-04-19

Butanedioicacid, 2,3-dihydroxy- (2R,3R)-, iron(3+) potassium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • Butanedioicacid, 2,3-dihydroxy- (2R,3R)-, iron(3+) potassium salt (9CI)
    • (R-(R*,R*))-Tartaric acid, iron potassium salt
    • [R-(R*,R*)]-tartaric acid, iron potassium salt
    • potassium,2,3-dihydroxybutanedioate,iron(3+)
    • L-Tartaric acid/iron/potassium,(1:x:x) salt
    • 14948-71-1
    • EINECS 239-023-8
    • potassium;2,3-dihydroxybutanedioate;iron(3+)
    • Inchi: 1S/C4H6O6.Fe.K/c5-1(3(7)8)2(6)4(9)10;;/h1-2,5-6H,(H,7,8)(H,9,10);;/q;+3;+1/p-2
    • InChI Key: OANKQWMGEVBWDY-UHFFFAOYSA-L
    • SMILES: [Fe+3].[K+].OC(C(=O)[O-])C(C(=O)[O-])O

Computed Properties

  • Exact Mass: 242.899430g/mol
  • Monoisotopic Mass: 242.899430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 123
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 121Ų

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